Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate

• Molecular Formula: C9H8ClN3O2
• Molecular Weight: 225.63 g/mol
• IUPAC Name: ethyl 2-(6-chloropyridazin-3-yl)-2-cyanoacetate
• InChI: InChI=1S/C9H8ClN3O2/c1-2-15-9(14)6(5-11)7-3-4-8(10)13-12-7/h3-4,6H,2H2,1H3
• InChI Key: GWAWAZHRUNXMLE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C#N)C1=NN=C(C=C1)Cl

Description

Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate, also known as ethyl 6-chloro-3-pyridazine-3-carboxylate, is a chemical compound that belongs to the pyridazine family. This compound has been widely used in various scientific research applications due to its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate (6-chloro-3-pyridazinyl)(cyano)acetate is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins involved in the growth and proliferation of cancer cells or viruses.
Biochemical and Physiological Effects:
Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and inhibit the replication of certain viruses. Additionally, this compound has been found to exhibit low toxicity towards normal cells, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate (6-chloro-3-pyridazinyl)(cyano)acetate in lab experiments include its unique properties, potential benefits, and low toxicity towards normal cells. However, the limitations of using this compound include its complex synthesis method, limited availability, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate (6-chloro-3-pyridazinyl)(cyano)acetate. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its potential therapeutic applications in various diseases. Additionally, the development of analogues and derivatives of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate can be synthesized using different methods, including the reaction between 6-chloro-3-pyridazinecarboxylic acid and Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate cyanoacetate in the presence of a catalyst. Another method involves the reaction between 6-chloro-3-pyridazinecarboxylic acid and Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate chloroformate followed by treatment with sodium cyanide.

Scientific Research Applications

Ethyl (6-chloro-3-pyridazinyl)(cyano)acetate has been used in various scientific research applications, including drug discovery and development, medicinal chemistry, and organic synthesis. This compound has been found to exhibit potential antitumor, antiviral, and antibacterial activities, making it a promising candidate for drug development.